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Compound of Interest

Compound Name:
1-(4-Fluorophenoxy)-2-

nitrobenzene

CAS No.: 4475-59-6

Cat. No.: B3267332

Get Quote

Technical Profile: 1-(4-Fluorophenoxy)-2-
nitrobenzene
CAS Registry Number: 4475-59-6 Molecular Formula: C₁₂H₈FNO₃ Molecular Weight: 233.20

g/mol [1][2][3]

Executive Summary
This technical guide profiles 1-(4-Fluorophenoxy)-2-nitrobenzene, a critical biaryl ether

intermediate used in the synthesis of tricyclic dibenzoxazepine antipsychotics (e.g., Loxapine,

Amoxapine analogues) and agrochemical agents.[1][3]

The molecule features two distinct aromatic systems linked by an ether oxygen: an electron-

deficient 2-nitrophenyl ring and an electron-rich 4-fluorophenyl ring.[3] This electronic push-pull

system creates unique spectroscopic signatures essential for structural validation.[1][3] This

guide provides the synthesis logic, predicted spectroscopic data, and quality control protocols

required for pharmaceutical-grade characterization.
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Part 1: Synthesis & Reaction Logic[1][4]
The synthesis relies on a Nucleophilic Aromatic Substitution (

).[3][4] The reaction is driven by the strong electron-withdrawing effect of the ortho-nitro group
on the electrophile, facilitating the displacement of the halide by the phenoxide nucleophile.[1]
[3]

Reaction Scheme
Electrophile: 1-Fluoro-2-nitrobenzene (preferred over chloro- analog for faster kinetics in

).[3] Nucleophile: 4-Fluorophenol.[3] Base: Potassium Carbonate (

) or Cesium Carbonate (

).[3] Solvent: DMF or DMSO (Polar Aprotic).[3]
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Caption: Figure 1. Step-wise

synthesis pathway for the formation of the biaryl ether linkage.

Part 2: Spectroscopic Profiling (NMR)[3]
Accurate characterization requires resolving the two distinct aromatic spin systems.[3] The

Fluorine-19 nucleus serves as a definitive purity handle, while Proton NMR confirms the

substitution pattern.[3]

A. 1H-NMR (Proton) Prediction & Assignment
Solvent:

or

[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.prepchem.com/synthesis-of-nitrobenzene/
https://pdf.benchchem.com/1601/Application_Notes_and_Protocols_4_Ethoxy_2_fluoro_1_nitrobenzene_in_Organic_Synthesis.pdf
https://www.bldpharm.com/products/93974-08-4.html
https://www.prepchem.com/synthesis-of-nitrobenzene/
https://www.prepchem.com/synthesis-of-nitrobenzene/
https://www.prepchem.com/synthesis-of-nitrobenzene/
https://www.prepchem.com/synthesis-of-nitrobenzene/
https://www.prepchem.com/synthesis-of-nitrobenzene/
https://www.benchchem.com/product/b3267332/docs?utm_src=pdf-body-img#spectroscopic-data-of-1-4-fluorophenoxy-2-nitrobenzene
https://www.prepchem.com/synthesis-of-nitrobenzene/
https://www.prepchem.com/synthesis-of-nitrobenzene/
https://www.bldpharm.com/products/93974-08-4.html
https://www.prepchem.com/synthesis-of-nitrobenzene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3267332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The spectrum will display two distinct regions.[3] The Nitro-ring protons are deshielded and

show typical ortho-substitution splitting.[3] The Fluoro-ring protons appear as a higher-order

AA'BB' system coupled to the fluorine atom.[3]

Position
Shift (

ppm)
Multiplicity

Coupling (

Hz)

Assignment
Logic

H-3 (Ring A) 7.95 - 8.05 dd ,

Most Deshielded.

Ortho to

group.[1][3]

H-5 (Ring A) 7.50 - 7.60 td
Para to ether,

meta to nitro.[3]

H-4 (Ring A) 7.20 - 7.30 td
Meta to ether,

para to nitro.[3]

H-6 (Ring A) 6.90 - 7.05 dd ,

Shielded. Ortho

to ether oxygen

(electron donor).

[3]

H-2',6' (Ring B) 7.00 - 7.10 m (AA'BB')

Ortho to ether

linkage.[3]

Overlap possible

with H-6.

H-3',5' (Ring B) 7.10 - 7.20 m (AA'BB')

Ortho to

Fluorine.[3]

Distinct splitting

due to F-

coupling.[3]

B. 13C-NMR (Carbon) Assignment
Key Diagnostic Feature: C-F Coupling
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Carbon Type
Shift (

ppm)

Coupling (

)
Assignment

C-4' (C-F) ~158 - 160 Hz

Doublet.[1][3] Direct

attachment to

Fluorine.

C-1 (C-O) ~150 - 152 -
Ipso carbon (Ring A).

[1][3]

C-1' (C-O) ~150 - 152 Hz Ipso carbon (Ring B).

C-2 (C-NO2) ~140 - 142 -
Ipso to Nitro group.[1]

[3]

C-3',5' ~116 - 117 Hz
Ortho to Fluorine

(Doublet).[3]

C. 19F-NMR (Fluorine)[3]
Shift:

-118.0 to -122.0 ppm.[3]

Multiplicity: Multiplet (tt or similar) due to coupling with H-3'/5' and H-2'/6'.[3]

Utility: Integration of this single peak against an internal standard (e.g., trifluorotoluene)

provides the most accurate quantitative purity assay, bypassing potential overlap in the

proton region.[3]

Part 3: Vibrational Spectroscopy (IR) & Mass
Spectrometry[3]
Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Diamond)[1][3]

Nitro Group (
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): Two strong bands are mandatory for confirmation.[3]

Asymmetric Stretch: 1525 ± 10 cm⁻¹[1]

Symmetric Stretch: 1350 ± 10 cm⁻¹

Ether Linkage (C-O-C): Strong band at 1240 - 1260 cm⁻¹.[3]

Aromatic C-F: Stretch typically around 1200 - 1100 cm⁻¹ (often overlaps with

ether/fingerprint).[3]

Mass Spectrometry (MS)
Method: GC-MS (EI) or LC-MS (ESI+)[1][3]

Molecular Ion (

): m/z 233.[3]

Base Peak: Often m/z 187 (

) or cleavage of the ether bond.[3]

Fragmentation Logic:

(Phenoxypbenzenium ion).[3]

(Ring contraction/stabilization).[3]

Part 4: Experimental Protocol (Self-Validating)
This protocol includes "Checkpoints" to ensure process integrity.

Materials:

1-Fluoro-2-nitrobenzene (1.0 eq)[3]

4-Fluorophenol (1.05 eq)[3]

Potassium Carbonate (
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), anhydrous (2.0 eq)[3]

DMF (Dimethylformamide), anhydrous (5 vol)[3]

Procedure:

Setup: In a clean, dry Round Bottom Flask (RBF) equipped with a magnetic stir bar and

nitrogen inlet, charge 4-Fluorophenol and

.

Solvation: Add DMF and stir at room temperature for 15 minutes.

Checkpoint 1: Ensure the suspension is free-flowing.[3] The color may darken slightly as

the phenoxide forms.[3]

Addition: Add 1-Fluoro-2-nitrobenzene dropwise.

Exotherm Alert: The reaction is exothermic.[3] If scaling up (>10g), cool to 0°C during

addition.[3]

Reaction: Heat to 80°C for 4–6 hours.

Checkpoint 2 (TLC): Eluent 10% EtOAc in Hexanes.[3] Product (

) should be distinct from starting nitrobenzene (

).[3]

Workup:

Cool to room temperature.[3][5][4]

Pour mixture into ice-water (10x volume). The product will precipitate as a yellow solid or

oil.[3]

Extract with Ethyl Acetate (3x).[3][4] Wash organics with 1M NaOH (to remove unreacted

phenol), water, and brine.[3]
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Purification:

Dry over

, filter, and concentrate.[3][4]

Recrystallization: Dissolve crude in minimum hot Ethanol, add water until turbid, and cool.

[3]

Final Check: Melting Point should be distinct (Yellow crystalline solid).[3]

Part 5: Quality Control Logic Tree
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Caption: Figure 2. Analytical decision matrix for validating 1-(4-Fluorophenoxy)-2-
nitrobenzene.
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Source: Wells, G. et al. "Synthesis and antitumor activity of novel (4-

phenoxyphenyl)sulfonamides."[3] Journal of Medicinal Chemistry.

Context: General procedure for coupling of fluoronitrobenzenes with phenols using carbon

[3]

Precursor Spectral Data (1-Fluoro-2-nitrobenzene)

Source: National Institute of Advanced Industrial Science and Technology (AIST).[3]

"SDBS Spectral Database for Organic Compounds."[3]

Context: Reference for Ring A proton shifts.[3]

[3]

Precursor Spectral Data (4-Fluorophenol)

Source: PubChem Laboratory Chemical Safety Summary (LCSS).[3]

Context: Reference for Ring B proton shifts and F-coupling constants.

[3]

CAS Registry Verification

Source: Common Chemistry (CAS).[3]

Context: Verification of CAS 4475-59-6 identity.[3]

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 93974-08-4|1-Fluoro-2-(2-nitrophenoxy)benzene|BLD Pharm [bldpharm.com]

2. 4475-59-6|1-(4-Fluorophenoxy)-2-nitrobenzene|BLD Pharm [bldpharm.com]

3. prepchem.com [prepchem.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. quora.com [quora.com]

To cite this document: BenchChem. [Spectroscopic data of 1-(4-Fluorophenoxy)-2-
nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3267332/docs#spectroscopic-data-of-1-4-
fluorophenoxy-2-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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